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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability and recommended long-
term storage conditions for CAY10580. Adherence to these guidelines is crucial for ensuring
the integrity and activity of the compound in experimental settings.

Chemical and Physical Properties

CAY10580 is a selective agonist for the prostaglandin E2 (PGE2) receptor subtype EP4.[1][2]
Understanding its fundamental properties is the first step in ensuring its proper handling and
storage.

Property Value

2-(3-hydroxyoctyl)-5-oxo-1-pyrrolidineheptanoic
Formal Name

acid[1][3][4]
CAS Number 64054-40-6[1][3][4]
Molecular Formula C19H35NO04[1][3][4]
Molecular Weight 341.5 g/mol [1][3][4]
Purity 296%[1][3][4]
Formulation A solution in ethanol[1][3][4]
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Long-Term Storage and Stability

Proper storage is critical to maintain the stability of CAY10580. The manufacturer provides
specific recommendations based on stability testing.

Parameter Recommendation

Storage Temperature -20°C[3]

> 2 years (when stored at -20°C in the supplied

Long-Term Stabilit
J / ethanol solution)[1][3][5]

Aqueous Solution Storage Not recommended for more than one day[3]

Note: The stability of CAY10580 in aqueous solutions is limited. It is advised to prepare fresh
agueous solutions for each experiment and avoid repeated freeze-thaw cycles.

Handling and Solution Preparation

CAY10580 is supplied as a solution in ethanol. If a different solvent is required, the ethanol can
be evaporated under a gentle stream of nitrogen.[3]

Solubility Data:

Solvent Approximate Solubility
DMSO 10 mg/mL[1][3]

Dimethyl Formamide 10 mg/mL][3]

Ethanol 20 mg/mL[1]

PBS (pH 7.2) 2.5 mg/mL[1][3]

For biological experiments, it is recommended to make further dilutions of the stock solution
into aqueous buffers or isotonic saline.[3] Ensure that the residual amount of organic solvent is
insignificant, as it may have physiological effects.[3]
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Experimental Protocol: Assessment of Long-Term
Stability

This protocol outlines a general method for assessing the long-term stability of CAY10580
under various conditions.

4.1. Objective: To determine the degradation profile of CAY10580 over time at different storage
temperatures and in various solvent systems.

4.2. Materials:

» CAY10580

» Ethanol (anhydrous)

e DMSO (anhydrous)

o Phosphate-buffered saline (PBS), pH 7.2

o High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis or Mass Spectrometry)

e C18 HPLC column

o Calibrated analytical balance

o Temperature-controlled storage chambers/incubators
 Inert gas (e.g., nitrogen)

4.3. Experimental Workflow:
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Caption: Workflow for CAY10580 Stability Testing.
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4.4. Procedure:

o Stock Solution Preparation: Prepare a stock solution of CAY10580 in anhydrous ethanol at a
known concentration (e.g., 10 mg/mL).

o Sample Aliguoting: Aliquot the stock solution into amber glass vials. For solvent-dependent
stability, evaporate the ethanol under a gentle stream of nitrogen and reconstitute in the
desired solvents (e.g., DMSO, PBS pH 7.2).

o Storage Conditions: Store the aliquots at a minimum of three different temperatures.
Suggested temperatures: -20°C (recommended storage), 4°C (refrigerated), and 25°C (room
temperature).

o Time Points: Designate several time points for analysis (e.g., T=0, 1 week, 1 month, 3
months, 6 months, 1 year, 2 years).

o HPLC Analysis:

[e]

At each time point, retrieve one aliquot from each storage condition.

o Analyze the sample by a validated reverse-phase HPLC method. A C18 column is a
common starting point.

o The mobile phase composition will need to be optimized (e.g., a gradient of acetonitrile
and water with 0.1% formic acid).

o Monitor the elution profile using a UV detector at an appropriate wavelength or a mass
spectrometer for more detailed analysis of degradants.

e Data Analysis:

o Determine the peak area of the parent CAY10580 compound and any degradation
products.

o Calculate the percentage of CAY10580 remaining at each time point relative to the initial
time point (T=0).

o Plot the percentage of CAY10580 remaining versus time for each storage condition.
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Signaling Pathway Context

CAY10580 is a selective agonist of the EP4 receptor, which is a Gs protein-coupled receptor.[1]
[2] Activation of this receptor initiates a downstream signaling cascade involving adenylyl
cyclase and cyclic AMP (CAMP).
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Caption: CAY10580-mediated EP4 Signaling Pathway.

Understanding this pathway is crucial for designing and interpreting experiments involving
CAY10580. The stability of the compound directly impacts its ability to effectively activate this
signaling cascade and elicit a biological response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b593249#cay10580-stability-and-long-term-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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